Cas no 82950-18-3 (3-De-O-methylsporaricin A sulfate)

• Product name: 3-De-O-methylsporaricin A sulfate
• CAS No: 82950-18-3
• MF: C₁₆H₃₇N₅O₁₃S₂
• MW: 571.620682477951
• CID: 988359

3-De-O-methylsporaricin A sulfate Chemical and Physical Properties

Names and Identifiers

• 3-de-O-methylsporaricin A sulfate
• 2-amino-N-[4-amino-3-[3-amino-6-(1-aminoethyl)oxan-2-yl]oxy-2,6-dihydroxycyclohexyl]-N-methylacetamide,sulfuric acid
• K 4619
• D-allo-Inositol, 2-amino-5-((aminoacetyl)methylamino)-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-, (1alpha,2beta,2aalpha,3aalpha)-
• Sulfuric acid--6-amino-3-[glycyl(methyl)amino]-2,4-dihydroxycyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside (2/1)
• 3-De-O-methylsporaricin A sulfate

• Inchi： 1S/C16H33N5O5.2H2O4S/c1-7(18)11-4-3-8(19)16(25-11)26-15-9(20)5-10(22)13(14(15)24)21(2)12(23)6-17;2*1-5(2,3)4/h7-11,13-16,22,24H,3-6,17-20H2,1-2H3;2*(H2,1,2,3,4)
• InChI Key： GXEGVOVKMLSAJW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.O(C1C(CCC(C(C)N)O1)N)C1C(CC(C(C1O)N(C(CN)=O)C)O)N

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 565
• Topological Polar Surface Area: 349